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Compound of Interest

Compound Name:
2-Bromo-1-(bromomethyl)-4-

nitrobenzene

Cat. No.: B1283033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-1-(bromomethyl)-4-
nitrobenzene (CAS Number: 940-05-6), a key intermediate in various fields of chemical

synthesis. This document details its chemical and physical properties, provides an

experimental protocol for its synthesis, outlines its known applications and reactivity, and

presents critical safety information.

Chemical and Physical Properties
2-Bromo-1-(bromomethyl)-4-nitrobenzene is a solid organic compound with the molecular

formula C₇H₅Br₂NO₂.[1][2] It is also known by synonyms such as 2-Bromo-4-nitrobenzyl

bromide.[2] A summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference

CAS Number 940-05-6 [1]

IUPAC Name
2-bromo-1-(bromomethyl)-4-

nitrobenzene
[3]

Molecular Formula C₇H₅Br₂NO₂ [1]

Molecular Weight 294.93 g/mol [1]

Physical Form Solid [4][5]

Melting Point 73 - 74 °C [5][6]

Purity Typically ≥97% [4]

Storage Inert atmosphere, 2-8°C [4]

Synthesis and Experimental Protocols
The synthesis of 2-Bromo-1-(bromomethyl)-4-nitrobenzene is most commonly achieved

through the bromination of a substituted nitrobenzene. A detailed experimental protocol is

provided below.

Synthesis of 2-Bromo-1-(bromomethyl)-4-nitrobenzene
from 3-Bromonitrobenzene
This procedure involves the free-radical bromination of the methyl group of a precursor.

Reaction Scheme:
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Figure 1: Synthesis of 2-Bromo-1-(bromomethyl)-4-nitrobenzene.

Experimental Protocol:

A detailed experimental protocol for the synthesis of 2-bromo-1-(bromomethyl)-4-
nitrobenzene is as follows:

Reaction Setup: In a round-bottom flask, a mixture of 2-bromo-6-nitrobenzene (1.08 g, 5.00

mmol) and N-bromosuccinimide (908 mg, 5.10 mmol) is dissolved in carbon tetrachloride (15

mL).[7]

Initiation: α,α'-azobisisobutyronitrile (AIBN) (28 mg) is added as a radical initiator.[7]
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Reaction: The reaction mixture is stirred at 70°C for 3 hours.[7] Additional AIBN (82 mg) is

then added portionwise while maintaining the temperature and stirring for another 4 hours.[7]

Workup: Upon completion, the reaction mixture is diluted with chloroform and filtered to

remove the precipitate.[7] The solvent is then removed from the filtrate by distillation under

reduced pressure.[7]

Purification: The resulting crude product is purified by silica gel column chromatography

using a hexane/ethyl acetate (1/1) eluent to yield the final product.[7]

Analytical Data:

¹H-NMR (CDCl₃): δ 4.62 (s, 2H), 7.65 (d, J=8.4Hz, 1H), 8.17 (dd, J=8.4, 2.2Hz, 1H), 8.46 (d,

J=2.2Hz, 1H).[7][8]

The following diagram illustrates the general workflow for the synthesis and purification of 2-
Bromo-1-(bromomethyl)-4-nitrobenzene.
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Figure 2: Experimental workflow for synthesis and purification.
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Applications and Reactivity
2-Bromo-1-(bromomethyl)-4-nitrobenzene is a valuable intermediate in organic synthesis,

particularly in the pharmaceutical and material science sectors.[2] Its utility stems from the

presence of two reactive bromine atoms at different positions, allowing for selective chemical

transformations.

The bromine atom in the bromomethyl group is highly susceptible to nucleophilic substitution

reactions. This reactivity allows for the introduction of various functional groups, making it a key

building block for more complex molecules. The nitro group is a strong electron-withdrawing

group, which can influence the reactivity of the benzene ring, particularly in nucleophilic

aromatic substitution reactions.[9][10]

Safety and Handling
2-Bromo-1-(bromomethyl)-4-nitrobenzene is a hazardous substance and should be handled

with appropriate safety precautions.

Hazard Statements:

H302: Harmful if swallowed.[11]

H314: Causes severe skin burns and eye damage.[11]

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[11]

P264: Wash hands thoroughly after handling.[11]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[11]

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[11]

P303+P361+P353: IF ON SKIN (or hair): Remove/Take off immediately all contaminated

clothing. Rinse skin with water/shower.[11]
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P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position

comfortable for breathing.[11]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[11]

P405: Store locked up.[11]

P501: Dispose of contents/container in accordance with local regulations.[11]

It is imperative to consult the full Safety Data Sheet (SDS) before handling this compound and

to work in a well-ventilated fume hood with appropriate personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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